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Compound of Interest

Compound Name: 1,3,5-Triazine-2,4(1H,3H)-dione

Cat. No.: B016485

An In-depth Technical Guide on 1,3,5-Triazine-2,4(1H,3H)-dione Research

Introduction

The 1,3,5-triazine, or s-triazine, ring system is a privileged scaffold in medicinal chemistry,
serving as the core for a multitude of biologically active compounds. A prominent member of
this family is 1,3,5-triazine-2,4(1H,3H)-dione, also known as 5-azauracil.[1] Its structural
similarity to natural pyrimidines allows it to function as an antimetabolite, interfering with various
biological pathways. This has led to the development of a vast array of derivatives exhibiting a
broad spectrum of pharmacological activities, including anticancer, antiviral, antimicrobial, and
antidiabetic properties.[2][3][4] This guide provides a comprehensive review of the synthesis,
chemical properties, and biological applications of 1,3,5-triazine-2,4(1H,3H)-dione and its
analogs, aimed at researchers, scientists, and drug development professionals.

Chemical Properties and Synthesis

The core 1,3,5-triazine-2,4(1H,3H)-dione is a heterocyclic compound with the molecular
formula CsH3N3O2.[1][5] Its derivatives are typically synthesized through cyclization reactions
involving ureas, biguanides, or related precursors. The reactivity of the triazine ring allows for
substitutions at various positions, enabling the creation of large chemical libraries for drug
discovery.

Table 1: Physicochemical Properties of 1,3,5-Triazine-2,4(1H,3H)-dione and Related
Structures
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Molecular
Compound Molecular .
CAS Number Weight (g/mol  Reference
Name Formula )
1,3,5-Triazine-
_ 71-33-0 CsHsNs02 113.07 [1][5]
2,4(1H,3H)-dione
6-Amino-1,3,5-
triazine- 645-93-2 C3HaN4O2 128.09 [6]

2,4(1H,3H)-dione

Dihydro-6-thioxo-
1,3,5-triazine- 32709-46-9 CsH3Ns02S 145.14 [7]
2,4(1H,3H)-dione

Hexahydro-1,3,5-

o ) 27032-78-6 C3HsN302 115.09 [8]
triazine-2,4-dione

Synthetic Methodologies

Several synthetic strategies have been developed for 1,3,5-triazine derivatives. A common
approach involves the condensation of biguanides with esters or the reaction of N-substituted
thiocarboamides with silver cyanate.[9][10] More advanced, catalyst-free, one-pot, three-
component reactions have also been developed, offering efficient access to complex
derivatives.[11][12] Copper-catalyzed aerobic oxidative coupling represents another modern
approach to synthesizing these scaffolds.[13]
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Starting Materials

( Amidines / Guanidines ) ( Alcohols / Aldehydes ) ( Esters / Orthoformates )

Reaction Conditions |

Catalyst Solvent Base
(e.g., Cu(OAc)2) (e.g., DMF, MeOH) (e.g., Cs2CO3)

1,3,5-Triazine Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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